molecular formula C8H5F4NO3 B8567219 Benzene, 2-fluoro-1-nitro-4-(2,2,2-trifluoroethoxy)-

Benzene, 2-fluoro-1-nitro-4-(2,2,2-trifluoroethoxy)-

Cat. No. B8567219
M. Wt: 239.12 g/mol
InChI Key: RBVVMWLZQXBJQC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzene, 2-fluoro-1-nitro-4-(2,2,2-trifluoroethoxy)- is a useful research compound. Its molecular formula is C8H5F4NO3 and its molecular weight is 239.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzene, 2-fluoro-1-nitro-4-(2,2,2-trifluoroethoxy)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzene, 2-fluoro-1-nitro-4-(2,2,2-trifluoroethoxy)- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C8H5F4NO3

Molecular Weight

239.12 g/mol

IUPAC Name

2-fluoro-1-nitro-4-(2,2,2-trifluoroethoxy)benzene

InChI

InChI=1S/C8H5F4NO3/c9-6-3-5(16-4-8(10,11)12)1-2-7(6)13(14)15/h1-3H,4H2

InChI Key

RBVVMWLZQXBJQC-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1OCC(F)(F)F)F)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred solution of 3-fluoro-4-nitrophenol (200 mg, 1.3 mmol) in dimethylformamide (3 ml) at 0° C. under argon was treated portionwise with sodium hydride (60 mg of 60% oil dispersion, 1.5 mmol) and maintained for 20 minutes. The mixture was treated with trifluoroethyl triflate (325 mg, 1.4 mmol), then allowed to warm to room temperature and stir overnight. The yellow solution was treated with water (40 ml) and brine (5 ml) and extracted with ethyl acetate. The extract was washed with water, dried (Na2SO4) and concentrated under vacuum to leave the title compound as a yellow oil (280 mg, 92%).
Quantity
200 mg
Type
reactant
Reaction Step One
Quantity
60 mg
Type
reactant
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One
Quantity
325 mg
Type
reactant
Reaction Step Two
Name
Quantity
40 mL
Type
reactant
Reaction Step Three
Name
brine
Quantity
5 mL
Type
solvent
Reaction Step Three
Yield
92%

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